Cas no 883199-17-5 (3-(2-FLUOROPYRIDIN-4-YL)ANILINE)

• Product Name: 3-(2-FLUOROPYRIDIN-4-YL)ANILINE
• CAS No: 883199-17-5
• MF: C₁₁H₉FN₂
• MW: 188.200965642929
• MDL: MFCD20720454
• CID: 4288918
• Update Time: 2026-04-14

3-(2-FLUOROPYRIDIN-4-YL)ANILINE Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-(2-fluoro-4-pyridinyl)-
• 3-(2-FLUOROPYRIDIN-4-YL)ANILINE

• MDL： MFCD20720454

Additional information on 3-(2-FLUOROPYRIDIN-4-YL)ANILINE

Professional Introduction to 3-(2-FLUOROPYRIDIN-4-YL)ANILINE (CAS No. 883199-17-5)

3-(2-FLUOROPYRIDIN-4-YL)ANILINE, with the chemical formula C₁₀H₉FN₂, is a significant compound in the field of pharmaceutical and chemical research. This compound has garnered considerable attention due to its versatile applications and structural properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both a fluorine substituent and an aniline moiety in its structure imparts unique electronic and steric characteristics, which are highly beneficial for designing molecules with specific biological activities.

The CAS No. 883199-17-5 of this compound is a unique identifier that ensures accurate classification and retrieval of information related to its properties, synthesis, and applications. This numbering system is crucial for researchers and regulatory bodies to maintain consistency and precision in their documentation and communication.

In recent years, the demand for fluorinated aromatic compounds has surged due to their enhanced metabolic stability, improved binding affinity, and increased lipophilicity in drug candidates. Among these, 3-(2-FLUOROPYRIDIN-4-YL)ANILINE stands out as a key building block in the development of small-molecule drugs targeting various therapeutic areas. Its structural motif is frequently incorporated into molecules designed for oncology, central nervous system disorders, and infectious diseases.

One of the most compelling aspects of 3-(2-FLUOROPYRIDIN-4-YL)ANILINE is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with cancer and inflammatory diseases. By serving as a precursor for more complex molecules, this compound enables the development of potent inhibitors that can modulate these pathways effectively. For instance, recent studies have demonstrated its utility in creating inhibitors targeting tyrosine kinases, which are pivotal in cancer therapy.

The fluorine atom in the 2-fluoropyridine ring contributes significantly to the pharmacokinetic properties of the resulting drug candidates. Fluorine substitution can enhance the compound's resistance to metabolic degradation, leading to improved bioavailability and prolonged half-life. This feature is particularly advantageous in therapeutic applications where sustained drug exposure is desired.

Moreover, the aniline group in 3-(2-FLUOROPYRIDIN-4-YL)ANILINE provides a site for further functionalization, allowing chemists to tailor the molecule's properties according to specific requirements. This flexibility makes it a valuable scaffold for medicinal chemists exploring novel drug designs. The combination of these two functional groups results in a compound with high potential for further derivatization into molecules with diverse biological activities.

Recent advancements in computational chemistry have also highlighted the importance of 3-(2-FLUOROPYRIDIN-4-YL)ANILINE as a key intermediate. Molecular modeling studies have shown that its structure can be optimized to enhance binding interactions with target proteins. These studies often involve virtual screening techniques that identify promising candidates for further experimental validation. The accuracy of these predictions relies heavily on the quality of the molecular data available, including structural information derived from compounds like 3-(2-FLUOROPYRIDIN-4-YL)ANILINE.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. The unique electronic properties of fluorinated pyridines make them attractive for use in organic electronics, such as light-emitting diodes (OLEDs) and photovoltaic cells. Researchers are exploring how incorporating 3-(2-FLUOROPYRIDIN-4-YL)ANILINE into these materials can improve their performance by enhancing charge transport properties.

The synthesis of 3-(2-FLUOROPYRIDIN-4-YL)ANILINE typically involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic aromatic substitution reactions followed by condensation or coupling steps. The presence of the fluorine atom can sometimes pose challenges during synthesis due to its reactivity and tendency to undergo side reactions under certain conditions.

Quality control and analytical characterization are essential steps in ensuring the integrity of 3-(2-FLUOROPYRIDIN-4-YL)ANILINE before it is used in further applications. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are commonly employed to verify its structure and purity. These analytical methods provide critical data that researchers rely on to confirm the identity and quality of their compounds.

The growing interest in fluorinated compounds has also led to increased efforts in developing sustainable synthetic methodologies for 3-(2-FLUOROPYRIDIN-4-YL)ANILINE. Green chemistry principles emphasize minimizing waste, reducing energy consumption, and using environmentally benign solvents and reagents. Researchers are exploring catalytic systems that can improve reaction efficiency while reducing harmful byproducts.

In conclusion,3-(2-FLUOROPYRIDIN-4-YL)ANILINE (CAS No. 883199-17-5) is a multifaceted compound with significant potential across multiple industries. Its role as an intermediate in pharmaceutical synthesis, particularly for kinase inhibitors, underscores its importance in drug development efforts targeting various diseases. Additionally, its applications in materials science highlight its versatility beyond traditional chemical research areas.

As our understanding of molecular interactions continues to evolve, compounds like 3-(2-FLUOROPYRIDIN-4-YL)ANILINE will remain at the forefront of innovation. Ongoing research efforts aimed at optimizing their synthesis and expanding their applications promise to yield new breakthroughs that benefit both human health and technological advancements.